N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide

• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol
• IUPAC Name: N-[1-[(4-methoxyphenyl)methyl]piperidin-4-yl]-3-pyrrol-1-yl-3-thiophen-3-ylpropanamide
• InChI: InChI=1S/C24H29N3O2S/c1-29-22-6-4-19(5-7-22)17-26-13-8-21(9-14-26)25-24(28)16-23(20-10-15-30-18-20)27-11-2-3-12-27/h2-7,10-12,15,18,21,23H,8-9,13-14,16-17H2,1H3,(H,25,28)
• InChI Key: RXDOJCHBLAFJJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(CC2)NC(=O)CC(C3=CSC=C3)N4C=CC=C4

Description

N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide is a complex organic compound that features a piperidine ring, a pyrrole ring, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide typically involves multiple steps. One common method includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the 4-Methoxybenzyl Group: This step involves the alkylation of the piperidine ring with 4-methoxybenzyl chloride in the presence of a base such as sodium hydride (NaH) in a solvent like dimethylformamide (DMF).

Formation of the Pyrrole Ring: The pyrrole ring can be introduced through a condensation reaction involving a suitable precursor.

Formation of the Thiophene Ring: The thiophene ring can be introduced through a similar condensation reaction.

Coupling of the Rings: The final step involves coupling the piperidine, pyrrole, and thiophene rings through amide bond formation using reagents like N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to increase yield and reduce costs. This could include the use of continuous flow reactors and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the functional groups present.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride (SOCl2) for electrophilic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacological agent, particularly in the development of new drugs targeting central nervous system disorders.

Biological Research: It is used in studies investigating its effects on various biological pathways and its potential as an antimicrobial or antitumor agent.

Industrial Applications: The compound may be used in the synthesis of other complex organic molecules and as a precursor in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide involves its interaction with specific molecular targets in the body. These targets may include receptors, enzymes, or ion channels. The compound may modulate the activity of these targets, leading to changes in cellular signaling pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-methoxybenzyl)piperidin-4-amine
• 1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
• N-(1-isopropylpiperidin-4-yl)-1-(3-methoxybenzyl)-1H-indole-2-carboxamide

Uniqueness

N-[1-(4-methoxybenzyl)piperidin-4-yl]-3-(1H-pyrrol-1-yl)-3-(thiophen-3-yl)propanamide is unique due to its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and potential therapeutic applications.